2-[[5-Bromo-3-[1-[tert-butyl(dimethyl)silyl]oxyethyl]-1,2,4-triazol-1-yl]methoxy]ethyl-trimethylsilane

• IUPAC Name: 2-[[5-bromo-3-[1-[tert-butyl(dimethyl)silyl]oxyethyl]-1,2,4-triazol-1-yl]methoxy]ethyl-trimethylsilane
• InChI: InChI=1S/C16H34BrN3O2Si2/c1-13(22-24(8,9)16(2,3)4)14-18-15(17)20(19-14)12-21-10-11-23(5,6)7/h13H,10-12H2,1-9H3
• InChI Key: BCEURRXYEQGAIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN(C(=N1)Br)COCC[Si](C)(C)C)O[Si](C)(C)C(C)(C)C
• Molecular Formula: C16H34BrN3O2Si2
• Molecular Weight: 436.53 g/mol
• CAS No.: 2361634-54-8

Description

2-[[5-Bromo-3-[1-[tert-butyl(dimethyl)silyl]oxyethyl]-1,2,4-triazol-1-yl]methoxy]ethyl-trimethylsilane is a useful research compound. Its molecular formula is C16H34BrN3O2Si2 and its molecular weight is 436.541. The purity is usually 95%.
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Scientific Research Applications

Formation and Transformation of Unstable Silyl Compounds

Studies have explored the formation and transformation of unstable silyl compounds through various reactions. For example, the deprotonation under elimination of trimethylsilanolate leads to the formation of unstable silyl compounds, which in the absence of trapping agents, dimerize to form complex structures. These reactions showcase the potential for creating novel silyl-based compounds through controlled deprotonation and dimerization processes (Krempner & Oehme, 1994).

Access to Novel Silyl Heterocycles

The reaction of bromo(methoxy)methyltrimethylsilane with various agents leads to the formation of 2-silylated heterocycles, demonstrating a method to access a new class of silyl heterocycles. These findings are significant for the development of new materials and chemical intermediates with potential applications in various fields (Degl'Innocenti et al., 2007).

Novel Silane Compounds as Electrolyte Solvents

Research into novel silane compounds has identified their potential as non-aqueous electrolyte solvents in lithium-ion batteries. These silane molecules can dissolve various lithium salts, offering advantages such as good passivation film formation on graphite anodes and high lithium-ion conductivities. This suggests their potential for improving lithium-ion battery performance and longevity (Amine et al., 2006).